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Compound of Interest

Compound Name: Perfluorooctyl iodide

Cat. No.: B136025 Get Quote

The proper disposal of perfluorooctyl iodide (PFOI), a member of the per- and polyfluoroalkyl

substances (PFAS) family, is critical for ensuring laboratory safety and environmental

protection. Due to its classification as a hazardous substance, characterized by skin, eye, and

respiratory irritation, and its persistence as a "forever chemical," adherence to stringent

disposal protocols is paramount for researchers, scientists, and drug development

professionals.[1][2][3][4] This guide provides a comprehensive, step-by-step operational plan

for the safe handling and disposal of perfluorooctyl iodide.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is essential to establish a safe working environment

and utilize appropriate Personal Protective Equipment (PPE).

Essential PPE and Safety Measures:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[1]

Hand Protection: Use chemically resistant gloves. Dispose of contaminated gloves after use

in accordance with good laboratory practices.[5]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]
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Respiratory Protection: If working outside a fume hood or in an area with inadequate

ventilation, use a NIOSH (US) or CEN (EU) approved respirator.[5]

Ventilation: Always handle perfluorooctyl iodide in a well-ventilated area or a chemical

fume hood to avoid inhalation of vapors or mists.[1][2][5]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1][6]

Operational Plan: Step-by-Step Disposal Procedure
The disposal of perfluorooctyl iodide must be managed as hazardous waste. Do not dispose

of this chemical down the drain or with general laboratory trash.[3][5]

Step 1: Waste Identification and Segregation

Designate perfluorooctyl iodide and any materials contaminated with it (e.g., absorbent

materials, gloves, empty containers) as hazardous waste.

Segregate this waste from other chemical waste streams to avoid incompatible reactions.

Perfluorooctyl iodide is incompatible with strong oxidizing agents.[1]

Step 2: Containment and Labeling

Place the waste into a suitable, tightly sealed, and properly labeled container.[1][5][6] The

container should be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste," "Perfluorooctyl Iodide," and include

appropriate hazard warnings (e.g., Irritant).

Step 3: Managing Spills and Leaks

In the event of a small spill, absorb the material with an inert substance such as vermiculite,

sand, or earth.[2][5][7]

Do not use combustible materials to absorb the spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59680.pdf
https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20984&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB67584&dnl=sd_-_Perfluorooctyl_Iodide_CAS_507-63-1_%28SB67584%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20984&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/59680.pdf
https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://store.apolloscientific.co.uk/storage/msds/PC5310_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully sweep or shovel the absorbed material into a suitable, closed container for

disposal.[1]

Prevent the spill from entering drains or waterways.[3][5][7]

Step 4: Professional Waste Disposal

The disposal of perfluorooctyl iodide must be conducted by a licensed and approved

hazardous waste disposal company.[1][5][6]

Due to its nature as a PFAS compound, disposal methods are subject to stringent

environmental regulations. The primary recommended disposal methods include:

High-Temperature Incineration: This is a preferred method for the permanent destruction

of PFAS chemicals, though it must be performed in a specialized facility to ensure

complete breakdown and prevent environmental release.[4][8]

Hazardous Waste Landfill: Disposal in a designated hazardous waste landfill is an option.

These facilities have controls to prevent the chemical from leaching into the environment,

though this method only contains the substance rather than destroying it.[4][8]

Deep Well Injection: This method involves injecting the waste deep into underground

geological formations, isolating it from groundwater sources.[4]

Step 5: Documentation

Maintain detailed records of the amount of perfluorooctyl iodide disposed of, the date of

disposal, and the licensed waste management company used. This documentation is crucial

for regulatory compliance.

Quantitative Data: Physical and Chemical Properties
Understanding the properties of perfluorooctyl iodide is essential for its safe handling and

disposal.
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Property Value

Molecular Formula C8F17I

Molecular Weight 545.96 g/mol [9]

Appearance Light red, low melting solid[1]

Melting Point 25 °C / 77 °F[1]

Boiling Point 160 - 161 °C / 320 - 321.8 °F @ 760 mmHg[1]

Density 2.067 g/cm³ at 20 °C[3][5]

Flash Point > 115 °C / > 239 °F[1]

Vapor Pressure 16 mbar @ 54 °C[1]

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of perfluorooctyl
iodide.
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Caption: Workflow for the safe disposal of Perfluorooctyl Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. bg.cpachem.com [bg.cpachem.com]

4. mcfenvironmental.com [mcfenvironmental.com]

5. chemicalbook.com [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. youtube.com [youtube.com]

9. Perfluorooctyl iodide | C8F17I | CID 10491 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of Perfluorooctyl Iodide: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136025#perfluorooctyl-iodide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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